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Compound of Interest

Compound Name: AVE 0991 sodium salt

Cat. No.: B10800321

Technical Support Center: AVE 0991 Sodium Salt

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers, scientists, and drug development professionals working with
AVE 0991 sodium salt.

Frequently Asked Questions (FAQSs)

Q1: What is AVE 0991 sodium salt and what is its primary mechanism of action?

Al: AVE 0991 sodium salt is a nonpeptide, orally active agonist of the Mas receptor, which is
the receptor for Angiotensin-(1-7).[1][2][3] It mimics the effects of Angiotensin-(1-7) on the
endothelium.[1] Its primary mechanism of action is to bind to and activate the Mas receptor,
which is part of the renin-angiotensin system (RAS). This activation often counteracts the
effects of Angiotensin I, leading to downstream effects such as vasodilation and anti-
inflammatory responses.[4][5]

Q2: What are the recommended solvents for dissolving AVE 0991 sodium salt?

A2: AVE 0991 sodium salt is soluble in organic solvents like Dimethyl Sulfoxide (DMSO) and
in water.[2][6] For in vivo studies, a common formulation involves a mixture of DMSO, PEG300,
Tween 80, and saline.[7]

Q3: How should I store the solid compound and its stock solutions?
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A3: The solid powder of AVE 0991 sodium salt should be stored at -20°C for up to 3 years.[7]
Stock solutions in DMSO can be stored at -80°C for up to one year.[7] It is recommended to
aliquot stock solutions to avoid repeated freeze-thaw cycles.[1][2]

Troubleshooting Guide

Issue 1: Difficulty in dissolving AVE 0991 sodium salt in DMSO.

¢ Question: | am having trouble getting AVE 0991 sodium salt to dissolve completely in
DMSO, even at the recommended concentrations. What should | do?

e Answer:

o Use fresh, high-quality DMSO: DMSO is hygroscopic and can absorb moisture from the
air, which can significantly impact the solubility of compounds.[1][2] Always use newly
opened or properly stored anhydrous DMSO.

o Apply sonication: Sonication is often recommended to aid in the dissolution of AVE 0991
sodium salt in DMSO.[7] Ensure your sonicator is functioning correctly and apply
sonication for short intervals to avoid heating the sample.

o Gentle warming: If sonication is not sufficient, gentle warming of the solution (e.g., to
37°C) may help. However, be cautious about the stability of the compound at elevated
temperatures.

Issue 2: Precipitation of the compound when diluting a DMSO stock solution into an aqueous
buffer.

e Question: My AVE 0991 sodium salt precipitates out of solution when | dilute my DMSO
stock into my aqueous experimental buffer. How can | prevent this?

e Answer:

o Lower the final concentration: The most straightforward solution is to decrease the final
concentration of AVE 0991 sodium salt in your aqueous buffer. The solubility in aqueous
solutions is generally lower than in pure DMSO.
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o Optimize the solvent composition: If your experimental protocol allows, consider adding a
small percentage of a co-solvent like PEG300 or using a buffer containing a surfactant like
Tween 80 to improve solubility.

o Prepare the aqueous solution directly: For lower concentrations, it might be possible to
dissolve AVE 0991 sodium salt directly in the aqueous buffer with the aid of sonication.[2]

Issue 3: Inconsistent experimental results.

e Question: | am observing high variability in my experimental results when using AVE 0991
sodium salt. Could this be related to solubility issues?

e Answer: Yes, inconsistent solubility can lead to variability in the effective concentration of the
compound in your experiments.

o Ensure complete dissolution: Before each experiment, visually inspect your stock solution
to ensure there is no precipitate. If necessary, briefly sonicate the stock solution before
making dilutions.

o Prepare fresh dilutions: It is best practice to prepare fresh dilutions from your stock
solution for each experiment to ensure concentration accuracy.

o Proper storage: As mentioned, avoid multiple freeze-thaw cycles of your stock solution by
preparing aliquots.[1][2]

Data Presentation

Table 1: Solubility of AVE 0991 Sodium Salt
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Solvent Concentration Notes Reference

Ultrasonic assistance
100 mg/mL (165.92 )
DMSO M) is recommended. [2]
m
DMSO is hygroscopic.

Ultrasonic assistance
Water 50 mg/mL (82.96 mM)
is recommended.

A clear solution can
) ) > 2.5 mg/mL (4.31 ) ]
Saline Formulation M) be achieved with a [1]
m
specific protocol.

Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

Weigh out the required amount of AVE 0991 sodium salt (Molecular Weight: 602.69 g/mol ).

Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM concentration.

Vortex the solution briefly to mix.

Place the vial in an ultrasonic water bath and sonicate until the solid is completely dissolved.

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into smaller volumes in tightly sealed vials and store at -80°C.[1][2]
Protocol 2: Preparation of an In Vivo Formulation (2 mg/mL)

This protocol is adapted from a formulation intended for in vivo use and results in a clear
solution.[7]

o Prepare a 20 mg/mL stock solution of AVE 0991 sodium salt in DMSO.
e In a sterile tube, add 100 pL of the 20 mg/mL DMSO stock solution.

e Add 400 pL of PEG300 and mix thoroughly.
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¢ Add 50 pL of Tween 80 and mix until the solution is homogeneous.

e Add 450 pL of sterile saline to bring the final volume to 1 mL. The final concentration will be 2

mg/mL.

» Vortex the final solution gently before use.
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Caption: Simplified signaling pathway of the Renin-Angiotensin System and the action of AVE
0991.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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